Cas no 643069-25-4 (8-Bromo-1-methoxyisoquinoline)

• Product Name: 8-Bromo-1-methoxyisoquinoline
• CAS No: 643069-25-4
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 3449314
• PubChem ID: 68697338
• Update Time: 2025-04-21

8-Bromo-1-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• ISOQUINOLINE, 8-BROMO-1-METHOXY-
• 8-Bromo-1-methoxyisoquinoline
• SCHEMBL3572514
• CS-0370422
• F88561
• 643069-25-4

• Inchi： 1S/C10H8BrNO/c1-13-10-9-7(5-6-12-10)3-2-4-8(9)11/h2-6H,1H3
• InChI Key： PSDXUQNRTQWSLD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=CN=C(C=21)OC

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1Ų